Cas no 2197523-26-3 (5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine)

• Product Name: 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine
• CAS No: 2197523-26-3
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 6062753
• PubChem ID: 126856354
• Update Time: 2025-05-24

5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine
• 2-Pyridinamine, 5-fluoro-N-(4-fluorotetrahydro-3-furanyl)-
• AKOS032844048
• 2197523-26-3
• F6438-6737

• Inchi： 1S/C9H10F2N2O/c10-6-1-2-9(12-3-6)13-8-5-14-4-7(8)11/h1-3,7-8H,4-5H2,(H,12,13)
• InChI Key： LNGVMBFRFORQTK-UHFFFAOYSA-N
• SMILES： C1(NC2C(F)COC2)=NC=C(F)C=C1

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 298.6±40.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Additional information on 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine

Introduction to 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine and Its Significance in Modern Chemical Biology

5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine, with the CAS number 2197523-26-3, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both fluorine and oxygen-containing heterocycles in its structure imparts distinctive chemical properties that make it a promising candidate for further exploration.

The compound’s name highlights several key structural features: the 5-fluoro substituent on the pyridine ring, the N-(4-fluorooxolan-3-yl) moiety, and the overall amine functionality at the 2-position of the pyridine. These elements contribute to its reactivity and interaction potential with biological targets, making it a valuable scaffold for medicinal chemists. The fluoro groups, in particular, are well-known for their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles in drug molecules.

In recent years, there has been a surge in research focused on fluorinated pyridines and their derivatives due to their versatile applications in medicinal chemistry. These compounds often exhibit improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The 4-fluorooxolan-3-yl part of the molecule introduces an additional layer of complexity, potentially influencing both the electronic properties and steric environment of the compound. This structural motif has been explored in various contexts, including as a key component in kinase inhibitors and other enzyme-targeting agents.

Current research indicates that derivatives of 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine may have significant implications in treating a range of diseases. For instance, studies have suggested that fluorinated pyridines can serve as effective scaffolds for developing small-molecule inhibitors targeting protein-protein interactions. The amine group at the 2-position provides a handle for further functionalization, allowing chemists to tailor the compound’s properties for specific biological activities. Such modifications can enhance binding affinity or modulate selectivity against off-target proteins.

The role of fluorine atoms in pharmaceuticals is well-documented, with numerous FDA-approved drugs incorporating fluorine to improve their pharmacological properties. The fluoro substituents in 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine are likely to contribute to its stability and efficacy as a lead compound or intermediate in drug development pipelines. Additionally, the oxygen-containing heterocycle may participate in hydrogen bonding interactions with biological targets, further enhancing binding specificity.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine with greater accuracy. Molecular modeling studies can help identify optimal conformations for drug-receptor interactions, guiding synthetic efforts toward more effective candidates. These computational tools are increasingly integrated into drug discovery workflows, streamlining the process from initial design to optimization.

The synthesis of 5-fluoro-N-(4-fluorooxolan-3-yl)pyridin-2-amine presents unique challenges due to its intricate structure. However, modern synthetic methodologies have made significant strides in addressing these complexities. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled more efficient and scalable production of fluorinated heterocycles. These advancements are crucial for translating promising candidates like this one into viable therapeutic agents.

One particularly exciting aspect of this compound is its potential as a building block for more complex drug candidates. By leveraging its core structure, researchers can develop libraries of derivatives with tailored properties for different therapeutic applications. This modular approach is increasingly favored in drug discovery due to its flexibility and efficiency.

The impact of fluorinated compounds on modern medicine cannot be overstated. Their ability to modulate biological pathways while maintaining structural integrity has led to breakthroughs across multiple therapeutic areas. As research into 5-fluoro-N-(4-fluorooxlan)-3-y1-pyridin)-2-am ine (CAS 2197523263) continues, it is likely that new applications will emerge, further solidifying its importance in chemical biology and pharmaceutical science.